Cas no 1805898-58-1 (3-(2-Carboxyethyl)-5-formylmandelic acid)

• Product Name: 3-(2-Carboxyethyl)-5-formylmandelic acid
• CAS No: 1805898-58-1
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 4940820
• Update Time: 2025-07-22

3-(2-Carboxyethyl)-5-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-5-formylmandelic acid

• Inchi： 1S/C12H12O6/c13-6-8-3-7(1-2-10(14)15)4-9(5-8)11(16)12(17)18/h3-6,11,16H,1-2H2,(H,14,15)(H,17,18)
• InChI Key： GQFBLZQVTJRDIE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(C=O)=CC(=C1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 0.1
• Topological Polar Surface Area: 112

Additional information on 3-(2-Carboxyethyl)-5-formylmandelic acid

Introduction to 3-(2-Carboxyethyl)-5-formylmandelic Acid (CAS No. 1805898-58-1)

3-(2-Carboxyethyl)-5-formylmandelic acid, identified by the chemical compound identifier CAS No. 1805898-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various biochemical applications. The presence of both a carboxyethyl group and a formyl group in its molecular structure imparts distinct reactivity, enabling its utility in the synthesis of more complex molecules.

The significance of 3-(2-Carboxyethyl)-5-formylmandelic acid lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents and intermediates for drug synthesis. The compound's dual functional groups provide a versatile platform for chemical modifications, allowing researchers to tailor its properties for specific biological targets. This adaptability has made it a subject of interest in academic and industrial research settings.

In recent years, advancements in synthetic methodologies have enabled more efficient production and purification of 3-(2-Carboxyethyl)-5-formylmandelic acid, facilitating its integration into larger research projects. The compound's role in constructing chiral centers and serving as a precursor for more complex molecules has been particularly highlighted in studies focusing on asymmetric synthesis and catalytic transformations.

One of the most compelling aspects of 3-(2-Carboxyethyl)-5-formylmandelic acid is its potential in medicinal chemistry. Researchers have explored its derivatives as building blocks for small-molecule drugs, leveraging its structural features to enhance binding affinity and metabolic stability. The formyl group, in particular, offers opportunities for condensation reactions with amines or alcohols, leading to the formation of amides or alcohols, respectively. These reactions are fundamental in drug design, allowing for the creation of molecules with tailored pharmacokinetic profiles.

The carboxyethyl side chain further contributes to the compound's versatility, enabling interactions with biological systems through hydrogen bonding or ionic interactions. This feature has been exploited in the development of prodrugs and targeted delivery systems, where specific modifications can enhance bioavailability or cellular uptake.

Recent studies have also demonstrated the utility of 3-(2-Carboxyethyl)-5-formylmandelic acid in material science applications. Its ability to participate in polymerization reactions or serve as a crosslinking agent has opened new avenues for creating functional materials with specialized properties. These materials may find applications in biodegradable scaffolds for tissue engineering or high-performance coatings with enhanced durability.

The synthesis of 3-(2-Carboxyethyl)-5-formylmandelic acid typically involves multi-step organic reactions, often starting from commercially available mandelic acid derivatives. The introduction of the carboxyethyl group requires careful consideration of reaction conditions to ensure regioselectivity and minimize side products. Similarly, the formylation step must be optimized to achieve high yields while maintaining purity standards essential for pharmaceutical applications.

In terms of biological activity, preliminary investigations have suggested that certain derivatives of 3-(2-Carboxyethyl)-5-formylmandelic acid may exhibit inhibitory effects on specific enzymatic pathways relevant to diseases such as cancer or inflammation. While these findings are still under exploration, they underscore the compound's potential as a lead structure for drug discovery programs. Further research is needed to fully elucidate its mechanism of action and assess its therapeutic efficacy.

The growing interest in 3-(2-Carboxyethyl)-5-formylmandelic acid has also spurred innovation in analytical techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to confirm molecular structure and purity. These advancements ensure that researchers can reliably utilize the compound in their experiments without concerns about impurities or structural anomalies.

From an industrial perspective, the demand for high-quality 3-(2-Carboxyethyl)-5-formylmandelic acid underscores the need for scalable production methods. Continuous flow chemistry and biocatalytic approaches have emerged as promising alternatives to traditional batch processing, offering improved efficiency and sustainability. These innovations align with broader trends in green chemistry aimed at reducing environmental impact while maintaining high product yields.

The future prospects for 3-(2-Carboxyethyl)-5-formylmandelic acid appear promising, with ongoing research expected to uncover new applications and refine synthetic strategies. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into viable commercial products. As our understanding of molecular interactions continues to evolve, compounds like 3-(2-Carboxyethyl)-5-formylmandelic acid are likely to play an increasingly important role in addressing complex challenges across medicine and materials science.